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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of chromium-

molybdenum (Cr-Mo) steels in high-temperature environments. This document details the

material's key properties, relevant experimental protocols for its characterization, and the

fundamental principles governing its performance at elevated temperatures.

Introduction to Chromium-Molybdenum Steel
Chromium-molybdenum steel is a class of low-alloy steels that contains chromium (Cr) and

molybdenum (Mo) as primary alloying elements. These additions significantly enhance the

material's mechanical properties, particularly at elevated temperatures, making it a critical

material in industries such as power generation, petrochemical processing, and oil and gas.

The presence of chromium improves oxidation and corrosion resistance, while molybdenum

increases high-temperature strength and creep resistance.[1][2]
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Common grades of Cr-Mo steel for high-temperature applications include those designated

under ASTM A335, such as P11 (1.25% Cr, 0.5% Mo), P22 (2.25% Cr, 1% Mo), and P91 (9%

Cr, 1% Mo, with additions of vanadium and niobium).[3][4] The selection of a specific grade is

dependent on the operating temperature, pressure, and corrosive environment of the

application.

High-Temperature Properties and Applications
The primary advantage of Cr-Mo steel is its ability to withstand mechanical loads and corrosive

environments at temperatures where carbon steels would fail. Key high-temperature properties

include:

Creep Resistance: The ability to resist slow, continuous deformation under a constant load at

elevated temperatures. Molybdenum is the primary element responsible for enhancing creep

strength.[1]

High-Temperature Strength: The ability to maintain tensile and yield strength at elevated

temperatures.

Oxidation and Corrosion Resistance: Chromium provides resistance to oxidation and

corrosion in various high-temperature environments, including those containing sulfur

compounds.[1]

These properties make Cr-Mo steels suitable for a wide range of applications, including:

Power Plant Components: Superheater and reheater tubes, headers, and main steam

piping.

Petrochemical and Refinery Equipment: Pressure vessels, reactors, and piping for high-

temperature processes.

Heat Exchangers: Tubing and other components exposed to high-temperature fluids.

Data Presentation
Table 1: Nominal Chemical Composition of Common Cr-
Mo Steel Grades
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Grade UNS No. % Cr % Mo
Other Key
Elements

P11 K11597 1.00 - 1.50 0.44 - 0.65 -

P22 K21590 1.90 - 2.60 0.87 - 1.13 -

P91 K91560 8.00 - 9.50 0.85 - 1.05 V, Nb, N

Source: Compiled from multiple sources.

Table 2: Minimum Tensile Strength of Cr-Mo Steel
Grades at Elevated Temperatures (MPa)

Temperature (°C) P11 (1.25Cr-0.5Mo) P22 (2.25Cr-1Mo) P91 (9Cr-1Mo-V)

Room Temp. 415 415 585

300 414 414 582

400 407 407 565

500 386 386 520

550 365 365 460

600 - - 380

Note: These are typical minimum values and can vary based on specific product forms and

heat treatments.[5]

Table 3: Minimum Yield Strength of Cr-Mo Steel Grades
at Elevated Temperatures (MPa)
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Temperature (°C) P11 (1.25Cr-0.5Mo) P22 (2.25Cr-1Mo) P91 (9Cr-1Mo-V)

Room Temp. 205 205 415

300 179 179 375

400 165 165 348

500 148 148 305

550 141 141 270

600 - - 225

Note: These are typical minimum values and can vary based on specific product forms and

heat treatments.[5]

Table 4: Allowable Stress for Cr-Mo Steel Grades at
Elevated Temperatures (ASME B&PV Code, Section II,
Part D) (MPa)

Temperature (°C) P11 (1.25Cr-0.5Mo) P22 (2.25Cr-1Mo) P91 (9Cr-1Mo-V)

400 108 108 161

450 102 102 152

500 89.6 93.1 139

550 65.5 73.8 119

600 - - 85.3

Note: Allowable stress values are determined based on a fraction of the tensile and yield

strengths at temperature, as well as the average stress to produce a creep rate of 0.01% per

1000 hours and a fraction of the average and minimum stress for rupture in 100,000 hours.[6]

[7]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://baling-steel.com/what-is-alloy-p/
https://www.piping-world.com/allowable-stress-for-piping-materials-as-per-asme-b31-3
https://www.researchgate.net/figure/Allowable-stresses-as-published-in-ASME-B-PV-code-and-relevant-code-case-materials_fig37_322527730
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14580221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Elevated Temperature Tensile Testing (Based
on ASTM E21)
Objective: To determine the tensile properties (tensile strength, yield strength, elongation, and

reduction of area) of Cr-Mo steel at elevated temperatures.

Apparatus:

Universal Testing Machine (UTM) with a load capacity appropriate for the specimen size and

material strength.

High-temperature furnace capable of maintaining the test temperature within ±3°C for

temperatures up to 980°C.

Calibrated thermocouples for accurate temperature measurement.

High-temperature extensometer for strain measurement.

Specimen grips suitable for high-temperature use.

Procedure:

Specimen Preparation:

Machine specimens to the dimensions specified in ASTM E8/E8M.

Ensure the surface finish of the gauge section is smooth and free from scratches or

machining marks.

Measure and record the initial dimensions of the specimen's cross-section.

Test Setup:

Mount the specimen in the grips of the UTM, ensuring proper alignment to minimize

bending stresses.

Attach the extensometer to the gauge section of the specimen.
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Position the furnace around the specimen.

Place thermocouples in contact with the specimen's surface within the gauge length.

Heating and Temperature Stabilization:

Heat the specimen to the desired test temperature at a controlled rate.

Once the target temperature is reached, allow the specimen to soak for a sufficient time to

ensure thermal equilibrium throughout its cross-section (typically 20-60 minutes).

Tensile Loading:

Apply a uniaxial tensile load to the specimen at a constant strain rate until fracture occurs.

The strain rate should be maintained at 0.005 ± 0.002 in./in./min (or mm/mm/min) for the

determination of yield strength.

Continuously record the load and elongation data throughout the test.

Data Analysis:

From the load-elongation curve, calculate the engineering stress and strain.

Determine the yield strength (typically at 0.2% offset), ultimate tensile strength, elongation,

and reduction of area.

Protocol 2: Creep and Creep-Rupture Testing (Based on
ASTM E139)
Objective: To determine the creep deformation and time to rupture of Cr-Mo steel under a

constant tensile load at a constant elevated temperature.

Apparatus:

Creep testing machine capable of applying a constant tensile load for extended periods.

High-temperature furnace with precise temperature control (±1.5°C).
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Calibrated thermocouples.

High-temperature extensometer with high sensitivity for measuring small creep strains.

Timing device to record the duration of the test.

Procedure:

Specimen Preparation:

Prepare specimens as per ASTM E139, similar to tensile test specimens.[8]

Measure and record the initial dimensions.

Test Setup:

Mount the specimen in the creep testing machine.

Attach the extensometer and thermocouples.

Position the furnace around the specimen.

Heating and Temperature Stabilization:

Heat the specimen to the test temperature and allow it to stabilize.

Load Application:

Apply the predetermined constant tensile load to the specimen smoothly and without

shock.

Record the time at which the full load is applied.

Data Collection:

For creep tests, record the strain at regular time intervals.[9]

For creep-rupture tests, record the time to fracture.
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Continuously monitor and maintain the test temperature.

Data Analysis:

Plot the creep strain as a function of time to generate a creep curve.

Determine the minimum creep rate from the secondary (steady-state) creep region.

For creep-rupture tests, plot the applied stress versus the time to rupture on a log-log

scale to generate a stress-rupture curve.

Protocol 3: High-Temperature Gaseous Corrosion
Testing
Objective: To evaluate the corrosion resistance of Cr-Mo steel in a simulated high-temperature

gaseous environment.

Apparatus:

High-temperature tube furnace with a controlled atmosphere capability.

Gas mixing system (mass flow controllers) to create the desired gas composition.

Alumina or quartz reaction tube.

Specimen holder made of a corrosion-resistant material.

Analytical balance for weighing specimens.

Procedure:

Specimen Preparation:

Cut coupons of the Cr-Mo steel to a standard size (e.g., 20 mm x 10 mm x 2 mm).

Grind and polish the specimen surfaces to a consistent finish (e.g., 600-grit SiC paper).

Clean the specimens ultrasonically in acetone and then ethanol, and dry them.
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Measure the surface area and weigh the specimens to a precision of 0.1 mg.

Test Setup:

Place the specimens in the holder and position them in the center of the reaction tube

within the furnace.

Purge the reaction tube with an inert gas (e.g., argon) to remove air.

Corrosion Exposure:

Heat the furnace to the desired test temperature.

Introduce the pre-mixed corrosive gas mixture (e.g., containing O₂, SO₂, H₂S, H₂O) into

the reaction tube at a controlled flow rate.

Expose the specimens for a predetermined duration (e.g., 100 hours).

Post-Exposure Analysis:

Cool the furnace to room temperature under an inert atmosphere.

Remove the specimens and reweigh them to determine the mass change.

Analyze the surface morphology and the cross-section of the corrosion scale using

techniques such as Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray

Spectroscopy (EDS) and X-ray Diffraction (XRD) to identify the corrosion products.

Mandatory Visualizations
Experimental Workflow for High-Temperature Mechanical Testing
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Caption: Workflow for high-temperature mechanical property characterization.
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Influence of Alloying Elements on High-Temperature Properties
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Caption: Role of key alloying elements in Cr-Mo steel properties.[10][11]
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Root Cause Analysis Workflow for High-Temperature Component Failure
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Caption: Systematic approach to investigating high-temperature failures.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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